Cas no 338395-27-0 (1-[(2,6-dichlorophenyl)methoxy]-3-[(1E)-(dimethylamino)methylidene]urea)

• Product Name: 1-[(2,6-dichlorophenyl)methoxy]-3-[(1E)-(dimethylamino)methylidene]urea
• CAS No: 338395-27-0
• MDL: MFCD00139682
• CID: 4646857
• Update Time: 2025-05-24

1-[(2,6-dichlorophenyl)methoxy]-3-[(1E)-(dimethylamino)methylidene]urea Chemical and Physical Properties

Names and Identifiers

• 1-[(2,6-dichlorophenyl)methoxy]-3-[(1E)-(dimethylamino)methylidene]urea

• MDL： MFCD00139682

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-[(2,6-dichlorophenyl)methoxy]-3-[(1E)-(dimethylamino)methylidene]urea

Comprehensive Analysis of 1-[(2,6-dichlorophenyl)methoxy]-3-[(1E)-(dimethylamino)methylidene]urea (CAS No. 338395-27-0)

The compound 1-[(2,6-dichlorophenyl)methoxy]-3-[(1E)-(dimethylamino)methylidene]urea, identified by its CAS No. 338395-27-0, is a chemically synthesized urea derivative with a unique structural framework. This molecule features a 2,6-dichlorophenyl group attached via a methoxy linker to a urea core, which is further modified by a dimethylamino methylidene moiety. Such structural characteristics make it a subject of interest in various research fields, including medicinal chemistry and material science.

In recent years, the demand for specialized urea derivatives has surged, driven by their applications in drug discovery and agrochemical development. Researchers are particularly intrigued by the E-configuration of the dimethylamino methylidene group, which influences the compound's reactivity and potential biological activity. The presence of the dichlorophenyl ring also adds to its versatility, as halogenated aromatic compounds are known for their stability and ability to interact with biological targets.

One of the most frequently asked questions about CAS No. 338395-27-0 revolves around its synthetic pathways. The compound can be synthesized through a multi-step process involving the reaction of 2,6-dichlorobenzyl alcohol with a suitably protected urea precursor, followed by the introduction of the dimethylamino group under controlled conditions. Optimizing these steps is critical to achieving high yields and purity, which are essential for further applications.

The spectroscopic properties of 1-[(2,6-dichlorophenyl)methoxy]-3-[(1E)-(dimethylamino)methylidene]urea have also garnered attention. Nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy are commonly employed to confirm its structure and purity. These techniques are indispensable for researchers aiming to explore its potential in molecular recognition or as a building block for more complex architectures.

Another hot topic in the scientific community is the computational modeling of this compound. Density functional theory (DFT) calculations can predict its electronic properties, stability, and interaction with other molecules. Such insights are invaluable for designing derivatives with enhanced performance in specific applications, such as catalysis or bioactive agent development.

From an industrial perspective, CAS No. 338395-27-0 is often discussed in the context of scale-up synthesis. Challenges such as reagent availability, reaction conditions, and purification methods must be addressed to ensure cost-effective production. Companies specializing in fine chemicals are actively exploring ways to streamline these processes while maintaining environmental sustainability.

The compound's potential biological activity is another area of exploration. While not yet widely studied, its structural similarity to known enzyme inhibitors suggests it could have applications in pharmaceutical research. For instance, the urea moiety is a common pharmacophore in drugs targeting kinases and proteases, making this derivative a candidate for further investigation.

In conclusion, 1-[(2,6-dichlorophenyl)methoxy]-3-[(1E)-(dimethylamino)methylidene]urea (CAS No. 338395-27-0) represents a fascinating example of how subtle structural modifications can lead to diverse applications. Its synthesis, characterization, and potential uses continue to inspire researchers across multiple disciplines, making it a compound worth watching in the coming years.